L-Talose

• IUPAC Name: (2R,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanal
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4-,5-,6+/m0/s1
• InChI Key: GZCGUPFRVQAUEE-OMMKOOBNSA-N
• Canonical SMILES: C(C(C(C(C(C=O)O)O)O)O)O
• Isomeric SMILES: C([C@@H]([C@H]([C@H]([C@H](C=O)O)O)O)O)O
• Molecular Formula: C6H12O6
• DSSTOX Substance ID: DTXSID701319160
• Molecular Weight: 180.16 g/mol
• CAS RN: 23567-25-1

Description

L-Talose is a biochemical reagent. It is the acyclic form of L-talose. The molecular formula of L-Talose is C6H12O6. It is also known as 1,4 beta galactoside-fructose.

Synthesis Analysis

One critical part of the synthesis of heparinoid anticoagulants is the creation of the L-iduronic acid building block featured with unique conformational plasticity which is crucial for the anticoagulant activity. The talo-configured building block was formed by C4 epimerisation of the commercially available L-rhamnose with high efficacy at both the monosaccharide and the disaccharide level.

Molecular Structure Analysis

The molecular structure of L-Talose can be represented by the IUPAC name (2R,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanal. The InChI representation is InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4-,5-,6+/m0/s1.

Chemical Reactions Analysis

L-Talose is involved in several enzymatic reactions. For instance, L-RI catalyzes the reversible reactions such as L-ribose ↔ L-ribulose, L-allose ↔ L-psicose, and D-talose ↔ D-tagatose.

Physical And Chemical Properties Analysis

L-Talose has a molecular weight of 180.16 g/mol. It has a Hydrogen Bond Donor Count of 5 and a Hydrogen Bond Acceptor Count of 6. The Topological Polar Surface Area is 118 Ų.

Scientific Research Applications

Large-Scale Production of L-Talose

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Biotechnological Production of Rare Sugars

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Synthesis of 9-α-L-talopyranosyladenine

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Production of L-Monosaccharides

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Production of D-Allose

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Production of L-Iduronic Acid

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Safety and Hazards

The safety and hazards of L-Talose are not well documented. It is recommended to refer to the Safety Data Sheet (SDS) for detailed information.

Mechanism of Action

Target of Action

It is primarily used as a biochemical reagent for life science related research .

Mode of Action

It is known that l-talose is formed by the reduction of l-talonic lactone obtained from l-galactonic acid by means of epimerisation .

Biochemical Pathways

L-Talose is involved in the biochemical pathway of its own synthesis. It is formed by the reduction of L-talonic lactone, which is obtained from L-galactonic acid through the process of epimerisation

Result of Action

It is known that l-talose is a colorless syrup with a sweet taste .

Q & A

Q1: What is the molecular formula and weight of L-Talose?

A1: The molecular formula of L-Talose is C₆H₁₂O₆, and its molecular weight is 180.16 g/mol.

Q2: Is there any spectroscopic data available for L-Talose?

A2: Yes, detailed 1H and 13C NMR spectroscopic data for L-Talose and its derivatives can be found in several studies, providing insights into its structural features and configurations. [, , , , , ]

Q3: What are the natural sources of L-Talose?

A3: L-Talose is primarily found as a constituent of bacterial polysaccharides, particularly in species like Actinomyces viscosus, Actinobacillus actinomycetemcomitans, and Burkholderia pseudomallei. [, , , , ]

Q4: How is L-Talose biosynthesized in bacteria?

A4: The biosynthesis of L-Talose and its derivatives often involves enzymatic pathways starting from common sugar precursors like dTDP-D-glucose or UDP-N-acetyl-D-glucosamine. Key enzymes like thymidine diphosphate-6-deoxy-L-lyxo-4-hexulose reductase play crucial roles in these pathways. [, , ]

Q5: Are there any differences in L-Talose production between virulent and avirulent strains of Actinomyces viscosus?

A5: Interestingly, research indicates no significant qualitative or quantitative difference in the L-Talose content between virulent and avirulent strains of Actinomyces viscosus. []

Q6: What is the biological significance of L-Talose in bacteria?

A6: L-Talose is a vital component of bacterial cell wall polysaccharides, contributing to their structural integrity and potentially influencing their interactions with the host immune system. For instance, L-Talose is a key constituent of the O-antigen in Burkholderia pseudomallei, a causative agent of melioidosis. [, , ]

Q7: What are the potential applications of L-Talose and its derivatives?

A7: Research suggests potential applications of L-Talose derivatives in various fields:

• Glycosidase Inhibitors: Synthesized L-Talose derivatives like allonojirimycin show potential as glycosidase inhibitors. []
• Anti-fungal Agents: Oleanolic acid glycosides incorporating L-Talose exhibit anti-fungal activity against various plant pathogens. []
• Vaccine Development: Synthetic tetrasaccharides containing L-Talose, mimicking the epitopes of Burkholderia pseudomallei O-antigens, are being investigated for vaccine development against melioidosis and glanders. []

Q8: How is L-Talose chemically synthesized?

A8: Several synthetic routes have been developed for L-Talose, often starting from other sugars like L-rhamnose or D-allose. These routes often involve multi-step procedures utilizing protecting groups, oxidation, reduction, and epimerization reactions. [, , , , , , , , ]

Q9: Can the structure of L-Talose be modified for specific applications?

A9: Yes, structural modifications of L-Talose are possible. For example, researchers have synthesized disaccharides incorporating L-Talose as potential heparan sulfate mimetics. [] Additionally, naturally occurring L-Talose derivatives with varying acetylation and methylation patterns exist, influencing their biological properties. [, , ]

Q10: What is the significance of the stereochemistry of L-Talose in its biological activity?

A10: The specific stereochemistry of L-Talose is crucial for its biological activity. For example, the L-isomer of 6-deoxytalose is specifically incorporated into the cell wall of Actinomyces viscosus. [] Similarly, the antigenic properties of bacterial polysaccharides are heavily influenced by the stereochemistry of their constituent sugars, including L-Talose. [, ]

Q11: What are the current limitations in L-Talose research?

A11: While significant progress has been made, some limitations persist:

Q12: What are the future directions in L-Talose research?

A12: Future research on L-Talose could focus on:

• Developing efficient synthetic strategies for L-Talose and its derivatives to improve accessibility for research and potential applications. []
• Exploring the use of metabolic engineering to produce L-Talose and its derivatives in a cost-effective manner. []
• Developing novel analytical methods for the sensitive and specific detection of L-Talose in complex biological samples. []